[(2-{[2-(4-Chlorophenyl)ethyl]amino}-2-oxoethyl)-(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C19H21ClN2O4/c1-26-17-8-6-16(7-9-17)22(13-19(24)25)12-18(23)21-11-10-14-2-4-15(20)5-3-14/h2-9H,10-13H2,1H3,(H,21,23)(H,24,25)
• InChI Key: HQKWBMOFSJVGGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NCCC2=CC=C(C=C2)Cl)CC(=O)O
• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol

Description

[(2-{[2-(4-Chlorophenyl)ethyl]amino}-2-oxoethyl)-(4-methoxyphenyl)amino]acetic acid, also known as 4-Chlorophenylacetic acid , is a chemical compound with the molecular formula C18H19ClN2O3 . It falls within the category of bioactive molecules and has garnered interest in proteomics research. The compound’s structure consists of a phenyl ring, an amino group, and an acetic acid moiety.

Molecular Structure Analysis

The molecular structure of this compound reveals its key functional groups. The chlorine-substituted phenyl ring, the amino group, and the carboxylic acid group contribute to its overall properties. For a visual representation, refer to the 2D molecular structure provided by the NIST Chemistry WebBook.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Antimicrobial Agents : A study synthesized formazans from a Mannich base related to 4-chlorophenyl, showing moderate antimicrobial activity against various bacterial and fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).
• Theoretical Study on Corrosion Inhibitors : Another research focused on quinoxalines compounds, including those with 4-chlorophenyl, as potential corrosion inhibitors, showing a correlation between molecular structure and inhibition efficiency (Zarrouk et al., 2014).
• Synthesis of Clopidogrel Sulfate : The compound was used in the synthesis pathway of Clopidogrel Sulfate, an antiplatelet medication, highlighting its role in pharmaceutical manufacturing (Hu, 2012).

Biomedical Research

• Antimicrobial Potential : New quinazolines, synthesized using related compounds, exhibited potential as antimicrobial agents, effective against several bacteria and fungi (Desai, Shihora, & Moradia, 2007).
• Inhibition of Ethylene Formation in Plants : Oxime ether derivatives of aminooxyacetic acid, structurally related to the query compound, showed the ability to reduce ethylene evolution in plants, suggesting applications in agriculture (Kirchner, Schmidt, Jung, & Rademacher, 1993).

Other Applications

• Synthesis of Polymeric Protecting Groups : The compound was used in the synthesis of novel polymeric amino protecting groups, an essential aspect of peptide synthesis (Gormanns & Ritter, 1994).
• Development of Antifungal Agents : Novel triazolylindole derivatives, synthesized using related compounds, were evaluated for antifungal activity, demonstrating potential in combating fungal infections (Singh & Vedi, 2014).

Safety and Hazards

• Consult the Safety Data Sheet (SDS) for specific safety information.

Future Directions

• Explore its role in cancer research, given its reported activity against estrogen-sensitive breast cancer cells.